7-Bromo-6-chloro-1-benzofuran

• IUPAC Name: 7-bromo-6-chloro-1-benzofuran
• InChI: InChI=1S/C8H4BrClO/c9-7-6(10)2-1-5-3-4-11-8(5)7/h1-4H
• InChI Key: GLYRZZHNOLUQDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C=CO2)Br)Cl
• Molecular Formula: C8H4BrClO
• Molecular Weight: 231.47 g/mol
• CAS RN: 1427404-45-2

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Synthesis Analysis

Benzofuran compounds can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis. Another method involves the use of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones to provide methyl-substituted benzofuran rings in good yields in the presence of cuprous chloride as catalyst.

Molecular Structure Analysis

The molecular formula of 4-Bromo-7-chloro-6-(4-cyclopropylbenzyl)-2,3-dihydro-1-benzofuran is CHBrClO, with an average mass of 363.676 Da and a monoisotopic mass of 362.007294 Da.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, an iodine (III)-catalyzed oxidative cyclization of 2-hydroxystilbenes using 10 mol% (diacetoxyiodo)benzene [PhI (OAc)2] as catalyst in the presence of m-chloroperbenzoic acid provides 2-arylbenzofurans in good to excellent yields.

Scientific Research Applications

Synthesis and Chemical Analysis

7-Bromo-6-chloro-1-benzofuran serves as an important intermediate in the synthesis of complex organic compounds and has been utilized in various chemical synthesis processes. For instance, it has been used in the synthesis of isothiocoumarin derivatives, showcasing a method developed for converting 2-benzofuran-1(3H)-one (phthalide) into 1-oxo-1H-isothiochromenes, with the bromination process yielding 7-bromo-1-oxo-1H-isothiochromene-3-carboxylic acids among other products (Nazariy T. Pokhodylo, Vasyl S. Matiychuk, Mykola D. Obushak, 2010). Additionally, it has been identified as an intermediate in the production of pesticides, where a novel method involving esterification, etherification, hydrolysis, cyclization, and bromination was used to synthesize 2-Bromo-6-chloro-3(2H)-benzofuranone (P. Xiaojun, 2005).

Antimicrobial and Antitubercular Applications

The chemical structure of this compound and its derivatives have been explored for antimicrobial and antitubercular potential. A study synthesized various amide derivatives of benzodifuran-2-carboxylic acid from resorcinol and tested them against a range of microbial species, demonstrating the compound's relevance in developing antimicrobial agents (J. N. Soni, S. Soman, 2014). Furthermore, benzofuran-oxadiazole conjugates were designed, synthesized, and showed promising antitubercular activity against Mycobacterium phlei and Mycobacterium tuberculosis H37RV, indicating the potential of this compound derivatives in treating tuberculosis (V. S. Negalurmath, O. Kotresh, M. Basanagouda, 2019).

Mechanism of Action

Target of Action

Benzofuran compounds, in general, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been reported to exhibit significant cell growth inhibitory effects . The presence of halogens such as bromine and chlorine in the benzofuran structure may enhance its antimicrobial activity .

Biochemical Pathways

Benzofuran derivatives are known to interact with various biochemical pathways, leading to their diverse pharmacological activities .

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their biological activities and potential applications as drugs. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. Future research in this area will likely focus on the development of promising compounds with target therapy potentials and little side effects.

Biochemical Analysis

Biochemical Properties

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery

Cellular Effects

For instance, some benzofuran compounds have been found to inhibit rapid sodium ion influx in atrial and myocardial conduction fibers, slow down conduction velocity, and reduce sinus node autonomy .

Molecular Mechanism

Benzofuran compounds are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .